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3,4-Dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone 3,4-Dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. DPQ is a potent inhibitor of PARPs, inhibiting PARP1 with an IC50 value of 40 nM. It is approximately 10-fold less potent against PARP2. DPQ can be used in either cells or in animals.
Brand Name: Vulcanchem
CAS No.: 129075-73-6
VCID: VC0032596
InChI: InChI=1S/C18H26N2O2/c21-18-16-7-6-8-17(15(16)9-10-19-18)22-14-5-4-13-20-11-2-1-3-12-20/h6-8H,1-5,9-14H2,(H,19,21)
SMILES: C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O
Molecular Formula: C18H26N2O2
Molecular Weight: 302.4 g/mol

3,4-Dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone

CAS No.: 129075-73-6

Reference Standards

VCID: VC0032596

Molecular Formula: C18H26N2O2

Molecular Weight: 302.4 g/mol

3,4-Dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone - 129075-73-6

CAS No. 129075-73-6
Product Name 3,4-Dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone
Molecular Formula C18H26N2O2
Molecular Weight 302.4 g/mol
IUPAC Name 5-(4-piperidin-1-ylbutoxy)-3,4-dihydro-2H-isoquinolin-1-one
Standard InChI InChI=1S/C18H26N2O2/c21-18-16-7-6-8-17(15(16)9-10-19-18)22-14-5-4-13-20-11-2-1-3-12-20/h6-8H,1-5,9-14H2,(H,19,21)
Standard InChIKey RVOUDNBEIXGHJY-UHFFFAOYSA-N
SMILES C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O
Canonical SMILES C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O
Appearance Assay:≥99%A white to off-white solid
Description The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. DPQ is a potent inhibitor of PARPs, inhibiting PARP1 with an IC50 value of 40 nM. It is approximately 10-fold less potent against PARP2. DPQ can be used in either cells or in animals.
Synonyms 3,4-dihydro-5-(4-(1-piperidinyl)butoxy)-1(2H)-isoquinolinone
PubChem Compound 9948349
Last Modified Nov 11 2021
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